Cas no 2172209-44-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid
• CAS No: 2172209-44-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6079310
• PubChem ID: 165958177
• Update Time: 2025-10-29

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamido]propanoic acid
• 2172209-44-6
• EN300-1495578

• Inchi： 1S/C27H34N2O5/c1-17(2)24(15-25(30)29(18(3)4)14-13-26(31)32)28-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,13-16H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： BHMIDBYRAGXFFN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(N(CCC(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonylamino}-4-methyl-N-(propan-2-yl)pentanamidopropanoic Acid: A Comprehensive Overview

The compound 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid (CAS No. 2172209-44-6) is a complex organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and advanced chemical synthesis. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl substituent, and an N-(propan-2-yl) substituent. These structural features make it a valuable tool in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have highlighted the importance of Fmoc-based protecting groups in peptide chemistry. The Fmoc group, as seen in this compound, is widely used due to its stability under basic conditions and its ease of removal under acidic conditions. This property makes it ideal for solid-phase peptide synthesis (SPPS), where precise control over the reaction environment is crucial. The integration of the Fmoc group into this compound underscores its role in modern peptide synthesis techniques.

The presence of the N-(propan-2-yl) substituent in the molecule introduces steric hindrance, which can influence the conformational flexibility of the molecule. This feature is particularly advantageous in drug design, where controlling the spatial arrangement of functional groups is essential for achieving desired biological activity. Recent studies have demonstrated that such substituents can enhance the bioavailability and pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

The 4-methyl substituent further adds to the complexity and functionality of this molecule. Methyl groups are known to stabilize certain conformations and can act as electron-donating groups, influencing the electronic properties of the molecule. In the context of this compound, the methyl group may play a role in modulating the interaction between the molecule and its target receptor or enzyme. This aspect has been a focus of recent research, with studies exploring how such subtle structural modifications can lead to significant improvements in therapeutic efficacy.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the Fmoc derivative, followed by subsequent steps to introduce the methyl and N-(propan-2-yl) substituents. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly, contributing to the sustainability of chemical research.

In terms of applications, this compound holds potential as an intermediate in peptide synthesis or as a building block for more complex molecules. Its unique combination of functional groups makes it suitable for exploring diverse biological activities, including enzyme inhibition and receptor binding. Preliminary studies suggest that derivatives of this compound may exhibit promising pharmacological properties, warranting further investigation into their therapeutic potential.

The integration of cutting-edge research into computational chemistry has also provided valuable insights into the properties of this compound. Molecular modeling studies have revealed key interactions between this molecule and potential target proteins, offering a deeper understanding of its mechanism of action. Such computational approaches are increasingly being utilized to guide experimental efforts, accelerating drug discovery processes.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-4-methyl-N-(propan-2-yl)pentanamidopropanoic acid represents a sophisticated molecule with multifaceted applications in chemical synthesis and drug development. Its unique structure and functional groups position it as a valuable asset in contemporary research efforts aimed at advancing therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative chemical exploration.